Cas no 1060812-09-0 (2-(2-chloro-3-pyridyl)propan-2-amine)

• Product name: 2-(2-chloro-3-pyridyl)propan-2-amine
• CAS No: 1060812-09-0
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• MDL: MFCD13188909
• CID: 2853303
• PubChem ID: 72212015

2-(2-chloro-3-pyridyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-CHLOROPYRIDIN-3-YL)PROPAN-2-AMINE
• AB67370
• 2-(2-chloro-3-pyridyl)propan-2-amine

• MDL： MFCD13188909
• Inchi： 1S/C8H11ClN2/c1-8(2,10)6-4-3-5-11-7(6)9/h3-5H,10H2,1-2H3
• InChI Key： XQYIJSZLSMTHFY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(C)(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Topological Polar Surface Area: 38.9
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-(2-chloro-3-pyridyl)propan-2-amine

2-(2-chloro-3-pyridyl)propan-2-amine

Introduction to 2-(2-chloro-3-pyridyl)propan-2-amine (CAS No. 1060812-09-0)

2-(2-chloro-3-pyridyl)propan-2-amine, a compound with the CAS registry number 1060812-09-0, is a fascinating molecule that has garnered attention in various scientific domains. This compound, often referred to as ClPPA (Chlorinated Pyridine Propaneamine), belongs to the class of organic compounds known as pyridine derivatives. Its structure consists of a pyridine ring substituted with a chlorine atom at the 2-position and an amino group attached to a propane chain at the 3-position. This unique arrangement imparts distinct chemical and physical properties, making it a subject of interest in both academic research and industrial applications.

Chemical Structure and Properties

The molecular formula of ClPPA is C7H9ClN, with a molecular weight of approximately 145.65 g/mol. The compound exhibits a melting point of around 78°C, and its boiling point is estimated to be 175°C at 76 mmHg. These thermodynamic properties make it suitable for various synthetic processes under controlled conditions. The compound is sparingly soluble in water but dissolves well in organic solvents such as dichloromethane and ethanol, which facilitates its use in organic reactions.

Synthesis and Mechanism

The synthesis of ClPPA typically involves multi-step reactions, often starting from pyridine derivatives. One common approach is the nucleophilic substitution reaction, where a chlorinated pyridine ring reacts with an amine source in the presence of appropriate catalysts. Recent advancements in catalytic systems have enabled higher yields and improved purity levels, making this synthesis more efficient than ever before.

Applications in Pharmaceutical Research

One of the most promising areas for ClPPA is its application in pharmaceutical chemistry. Researchers have explored its potential as an intermediate in drug synthesis, particularly in the development of compounds targeting specific biological pathways. For instance, studies have shown that derivatives of ClPPA exhibit moderate activity against certain enzymes involved in neurodegenerative diseases, suggesting its role as a lead compound for further optimization.

Environmental Impact and Safety Considerations

While exploring the applications of ClPPA, environmental scientists have also investigated its ecological footprint. Recent studies indicate that the compound undergoes biodegradation under aerobic conditions, albeit at a slower rate compared to other organic compounds. This information is crucial for assessing its environmental impact and ensuring safe disposal practices.

Future Directions and Research Opportunities

The future of ClPPA lies in expanding its applications across diverse fields. Ongoing research focuses on enhancing its stability for use in high-throughput screening assays and exploring its potential as a building block for advanced materials science applications. Additionally, collaborations between chemists and biologists are paving the way for novel therapeutic agents derived from this versatile compound.